Cas no 111138-48-8 (1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)-)

• Product Name: 1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)-
• CAS No: 111138-48-8
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1196613
• PubChem ID: 10631022
• Update Time: 2025-04-20

1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)-
• 111138-48-8
• starbld0028431
• (1S,2S)-2-(Methoxycarbonyl)cyclopentane-1-carboxylate

• Inchi： 1S/C8H12O4/c1-12-8(11)6-4-2-3-5(6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： KYGFHAUBFNTXFK-WDSKDSINSA-N
• SMILES： O(C)C([C@H]1CCC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 171.06573
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives